Cas no 1424939-25-2 (4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid
• CAS No: 1424939-25-2
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD23699361
• CID: 5607086
• PubChem ID: 112547134
• Update Time: 2025-06-26

4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-814330
• 4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid
• 1424939-25-2

• MDL： MFCD23699361
• Inchi： 1S/C9H13N3O2/c13-8(14)9(2-5-10-6-3-9)12-7-1-4-11-12/h1,4,7,10H,2-3,5-6H2,(H,13,14)
• InChI Key： DPLCWGRYTSDQTR-UHFFFAOYSA-N
• SMILES： OC(C1(CCNCC1)N1C=CC=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid

Comprehensive Guide to 4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid (CAS No. 1424939-25-2): Properties, Applications, and Research Insights

4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid (CAS No. 1424939-25-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine core with a pyrazole moiety, offering versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthesis routes, and emerging applications, addressing common queries from researchers and industry professionals.

The compound’s molecular formula (C9H13N3O2) and molecular weight (195.22 g/mol) make it a promising intermediate for drug discovery. Its carboxylic acid functionality enables facile derivatization, while the 1H-pyrazol-1-yl group contributes to hydrogen bonding interactions—a hotspot in medicinal chemistry design. Recent studies highlight its role in modulating enzyme inhibition and receptor binding, aligning with trends in targeted therapies for metabolic disorders.

Synthetic approaches to 4-(1H-pyrazol-1-yl)piperidine-4-carboxylic acid often involve multistep organic reactions, including nucleophilic substitutions and cyclizations. Optimized protocols emphasize green chemistry principles, reducing solvent waste—a priority for sustainable pharmaceutical manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for preclinical studies.

In drug development, this compound’s scaffold versatility supports libraries of analogs for high-throughput screening. Its relevance to kinase inhibitors and GPCR modulators resonates with searches for "next-generation small-molecule drugs." Additionally, its potential in crop protection formulations addresses growing interest in eco-friendly agrochemicals.

Beyond applications, researchers frequently inquire about storage conditions (recommended: 2–8°C under inert atmosphere) and supplier availability. Regulatory compliance with REACH and FDA guidelines is also a key concern. As demand for custom synthesis services rises, this compound exemplifies the intersection of innovation and industrial scalability.

Future directions may explore its computational modeling for AI-driven drug discovery—a trending topic in cheminformatics. With its balanced lipophilicity (LogP ~1.2) and hydrogen bond acceptors, it meets criteria for bioavailability optimization, a frequent search term among formulation scientists.